Cas no 1805468-90-9 (2-Chloro-6-nitro-N,N,3-trimethylaniline)

• Product Name: 2-Chloro-6-nitro-N,N,3-trimethylaniline
• CAS No: 1805468-90-9
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5001168
• Update Time: 2025-10-29

2-Chloro-6-nitro-N,N,3-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitro-N,N,3-trimethylaniline

• Inchi： 1S/C9H11ClN2O2/c1-6-4-5-7(12(13)14)9(8(6)10)11(2)3/h4-5H,1-3H3
• InChI Key： QAJGSOJVHXLSIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 2-Chloro-6-nitro-N,N,3-trimethylaniline

Recent Advances in the Study of 2-Chloro-6-nitro-N,N,3-trimethylaniline (CAS: 1805468-90-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-6-nitro-N,N,3-trimethylaniline (CAS: 1805468-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2-Chloro-6-nitro-N,N,3-trimethylaniline as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique chemical structure, characterized by the presence of chloro, nitro, and dimethylamino functional groups, makes it a versatile building block for the development of compounds with diverse biological activities. Researchers have explored its utility in the design of inhibitors targeting specific enzymes and receptors, with promising results in preclinical models.

One of the most notable advancements involves the compound's application in the development of anticancer agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-6-nitro-N,N,3-trimethylaniline exhibit potent inhibitory effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth and survival.

In addition to its anticancer potential, recent research has also investigated the compound's role in antimicrobial therapy. Preliminary findings suggest that 2-Chloro-6-nitro-N,N,3-trimethylaniline derivatives possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This has sparked interest in further optimizing these compounds for use in combating antibiotic-resistant infections.

The synthesis and characterization of 2-Chloro-6-nitro-N,N,3-trimethylaniline have also been refined in recent years, with researchers developing more efficient and environmentally friendly methods for its production. Advances in catalytic processes and green chemistry approaches have reduced the reliance on hazardous reagents and minimized waste generation, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-6-nitro-N,N,3-trimethylaniline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship studies and pharmacokinetic optimization. Ongoing research is focused on overcoming these hurdles to unlock the full therapeutic potential of this compound.

In conclusion, 2-Chloro-6-nitro-N,N,3-trimethylaniline (CAS: 1805468-90-9) represents a valuable scaffold in modern drug discovery, with applications spanning oncology, infectious diseases, and beyond. The latest research underscores its versatility and highlights the need for continued investigation into its biological properties and therapeutic applications. As the field progresses, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.